Cas no 1804513-54-9 (2-Cyano-4-methoxy-6-methylbenzoic acid)

• Product Name: 2-Cyano-4-methoxy-6-methylbenzoic acid
• CAS No: 1804513-54-9
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5007214
• Update Time: 2025-06-09

2-Cyano-4-methoxy-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-methoxy-6-methylbenzoic acid

• Inchi： 1S/C10H9NO3/c1-6-3-8(14-2)4-7(5-11)9(6)10(12)13/h3-4H,1-2H3,(H,12,13)
• InChI Key： RNJUIUWNZGQKBP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(C(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on 2-Cyano-4-methoxy-6-methylbenzoic acid

2-Cyano-4-Methoxy-6-Methylbenzoic Acid: A Comprehensive Overview

The compound 2-Cyano-4-Methoxy-6-Methylbenzoic Acid, identified by the CAS number 1804513-54-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention for its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of 2-Cyano-4-Methoxy-6-Methylbenzoic Acid consists of a benzoic acid backbone with substituents at positions 2, 4, and 6. The cyano group at position 2 introduces electron-withdrawing effects, while the methoxy group at position 4 contributes electron-donating properties. The methyl group at position 6 adds steric bulk to the molecule. These substituents collectively influence the compound's chemical reactivity, solubility, and biological activity.

Recent research has focused on the synthesis and characterization of 2-Cyano-4-Methoxy-6-Methylbenzoic Acid. Advanced synthetic methodologies, including multi-component reactions and catalytic processes, have been employed to optimize its production. These studies emphasize the importance of green chemistry principles in minimizing environmental impact during synthesis.

In terms of biological activity, 2-Cyano-4-Methoxy-6-Methylbenzoic Acid has shown promising results in vitro assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer pathways. Additionally, its ability to modulate ion channels has opened avenues for exploring its role in neurodegenerative diseases.

The compound's physical properties, such as melting point and solubility, have been extensively studied to understand its behavior under different conditions. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity.

In conclusion, 2-Cyano-4-Methoxy-6-Methylbenzoic Acid represents a valuable molecule with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important compound in contemporary chemical research.